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Compound of Interest

Compound Name: Dipyridin-2-yl carbonate

Cat. No.: B130049 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
Dipyridin-2-yl carbonate (DPC) is a versatile reagent widely employed in organic synthesis,

particularly as a condensing agent for the formation of esters and amides.[1][2] Its efficacy in

facilitating these crucial bond-forming reactions has made it a valuable tool in pharmaceutical

research and development and fine chemical manufacturing. This guide provides an in-depth

overview of the safety and handling protocols necessary for the responsible use of Dipyridin-2-
yl carbonate in a laboratory setting. Adherence to these guidelines is critical to ensure the

safety of personnel and the integrity of research.

Hazard Identification and Classification
Dipyridin-2-yl carbonate is classified as a hazardous substance and requires careful

handling. The Globally Harmonized System (GHS) of Classification and Labelling of Chemicals

provides the following classifications:

Signal Word: Warning[3]

Pictogram:

GHS07: Exclamation Mark

Hazard Statements:
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H315: Causes skin irritation.[3]

H319: Causes serious eye irritation.[3]

H335: May cause respiratory irritation.[3]

Precautionary Statements:

P261: Avoid breathing dust/fume/gas/mist/vapors/spray.[3]

P280: Wear protective gloves/protective clothing/eye protection/face protection.

P302 + P352: IF ON SKIN: Wash with plenty of water and soap.

P305 + P351 + P338: IF IN EYES: Rinse cautiously with water for several minutes. Remove

contact lenses, if present and easy to do. Continue rinsing.[3]

Physical and Chemical Properties
A thorough understanding of the physical and chemical properties of Dipyridin-2-yl carbonate
is essential for its safe handling and storage.
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Property Value Reference(s)

CAS Number 1659-31-0 [1][4]

Molecular Formula C₁₁H₈N₂O₃ [1]

Molecular Weight 216.19 g/mol [4]

Appearance White crystalline powder [1]

Melting Point 90 °C [1][2]

Boiling Point Approximately 351.594 °C [1]

Density 1.307 g/cm³ [1][2]

Flash Point 109 °C [1]

Purity Typically ≥98.0% [1]

UN Number UN2811 [1]

Hazard Class 6.1 [1]

Packing Group III [1]

Toxicological Information
As of the latest available data, the chemical, physical, and toxicological properties of Dipyridin-
2-yl carbonate have not been thoroughly investigated. No specific quantitative data such as

LD50 (lethal dose, 50%) or LC50 (lethal concentration, 50%) values are available. Therefore, it

is imperative to handle this compound with a high degree of caution, treating it as a substance

with unknown toxicological effects.

Experimental Protocols and Handling Procedures
Strict adherence to established laboratory safety protocols is mandatory when working with

Dipyridin-2-yl carbonate.

Personal Protective Equipment (PPE)
The following PPE must be worn at all times when handling Dipyridin-2-yl carbonate:
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PPE Category Specification Rationale

Hand Protection
Chemical-resistant gloves

(e.g., Nitrile rubber).

To prevent skin contact and

irritation.

Eye Protection

Safety glasses with side-

shields or chemical safety

goggles.

To protect against dust

particles and splashes.

Skin and Body Protection Laboratory coat.
To protect personal clothing

and exposed skin.

Respiratory Protection

Use in a well-ventilated area. If

dust is generated, a NIOSH-

approved respirator for dusts

should be used.

To prevent inhalation of

irritating dust particles.

General Handling Workflow
The following diagram outlines the standard workflow for handling Dipyridin-2-yl carbonate in

a laboratory setting.
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Preparation
- Don appropriate PPE

- Ensure fume hood is operational

Weighing
- Use a balance in a ventilated enclosure

- Handle with care to avoid dust generation

Proceed to

Solution Preparation
- Slowly add solid to the solvent

- Stir gently to dissolve

Proceed to

Reaction Setup
- Conduct reaction in a fume hood

- Maintain inert atmosphere if required

Proceed to

Work-up
- Follow specific quenching and extraction procedures

Proceed to

Cleanup and Waste Disposal
- Decontaminate glassware

- Dispose of waste in labeled containers

Proceed to

Click to download full resolution via product page

General Laboratory Workflow for Dipyridin-2-yl Carbonate

Detailed Experimental Protocol: Amide Bond Formation
The following is a representative experimental protocol for the use of Dipyridin-2-yl carbonate
in amide bond formation.[5]

Materials:
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Carboxylic acid (1.0 equiv.)

Di-2-pyridyl carbonate (1.05 equiv.)[5]

Amine (1.0 equiv.)

4-(Dimethylamino)pyridine (DMAP, 0.1 equiv.)[5]

Anhydrous dichloromethane (DCM)[5]

Saturated aqueous sodium bicarbonate solution[5]

Brine[5]

Anhydrous sodium sulfate[5]

Procedure:

To a stirred solution of the carboxylic acid and DMAP in anhydrous DCM, add DPC in one

portion at room temperature under an inert atmosphere.[5]

Stir the reaction mixture at room temperature for 1-2 hours to form the activated 2-pyridyl

ester.[5]

Add the amine to the reaction mixture.

Continue stirring until the reaction is complete (monitor by TLC or LC-MS).

Upon completion, quench the reaction and perform an aqueous work-up.

Dissolve the residue in a suitable organic solvent (e.g., ethyl acetate) and wash with

saturated aqueous sodium bicarbonate solution and brine.[5]

Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced

pressure.[5]

Purify the crude product by an appropriate method (e.g., recrystallization or column

chromatography).
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Storage and Stability
Proper storage of Dipyridin-2-yl carbonate is crucial to maintain its integrity and prevent

hazardous situations.

Parameter Recommendation

Storage Temperature Refrigerator (2-8 °C).[2]

Storage Conditions
Keep container tightly closed in a dry and well-

ventilated place.

Incompatible Materials
Strong acids, alkaline materials, and oxidizing

agents.

The product is stable under recommended storage conditions.

Accidental Release Measures
In the event of a spill, prompt and appropriate action is necessary to mitigate any potential

hazards.

Spill Response Decision Tree
The following diagram provides a decision-making framework for responding to a Dipyridin-2-
yl carbonate spill.
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Spill Occurs

Assess Spill Size and Location

Minor Spill
(Small quantity, contained in fume hood)

Is it a minor spill?

Major Spill
(Large quantity, outside of containment)

Is it a major spill?

Cleanup Procedure:
1. Wear appropriate PPE.

2. Gently sweep or scoop up solid.
3. Place in a sealed container for disposal.

4. Decontaminate the area.

Evacuate the area.
Alert others and contact emergency services.

Click to download full resolution via product page

Spill Response Decision Tree

Spill Cleanup Procedure
For minor spills of solid Dipyridin-2-yl carbonate:

Ensure you are wearing the appropriate PPE.

Gently sweep or scoop the material to avoid generating dust.

Place the spilled material into a labeled, sealed container for hazardous waste disposal.

Decontaminate the spill area with a suitable cleaning agent and water.

For major spills, or if you are not trained to handle the situation, evacuate the area and contact

your institution's emergency response team.

Disposal Considerations
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All waste materials containing Dipyridin-2-yl carbonate must be disposed of as hazardous

waste.

Place waste in a clearly labeled, sealed container.

Follow all local, state, and federal regulations for hazardous waste disposal.

Do not dispose of Dipyridin-2-yl carbonate down the drain or in regular trash.

Incompatibility and Decomposition
Incompatible Materials: Strong acids, alkaline substances, and strong oxidizing agents.

Hazardous Decomposition Products: Under fire conditions, thermal decomposition may

produce carbon monoxide, carbon dioxide, and nitrogen oxides.

Conclusion
Dipyridin-2-yl carbonate is a valuable reagent in chemical synthesis, but its handling requires

a thorough understanding of its potential hazards and the implementation of rigorous safety

protocols. This guide provides a comprehensive framework for the safe use of DPC in a

research environment. By adhering to these guidelines, researchers can minimize risks and

ensure a safe and productive laboratory setting. Always consult the most recent Safety Data

Sheet (SDS) from the supplier before use.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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